Cas no 880811-85-8 (N-(4-methoxyphenyl)-4-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)butanamide)

• Product Name: N-(4-methoxyphenyl)-4-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)butanamide
• CAS No: 880811-85-8
• MF: C₁₈H₁₈N₄O₃
• MW: 338.360523700714
• CID: 5422216
• Update Time: 2025-06-12

N-(4-methoxyphenyl)-4-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)butanamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methoxyphenyl)-4-(4-oxo-1,2,3-benzotriazin-3-yl)butanamide
• N-(4-methoxyphenyl)-4-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)butanamide

• Inchi： 1S/C18H18N4O3/c1-25-14-10-8-13(9-11-14)19-17(23)7-4-12-22-18(24)15-5-2-3-6-16(15)20-21-22/h2-3,5-6,8-11H,4,7,12H2,1H3,(H,19,23)
• InChI Key： JYLJROPPLJHPMH-UHFFFAOYSA-N
• SMILES： N1C2=CC=CC=C2C(=O)N(CCCC(NC2=CC=C(OC)C=C2)=O)N=1

Additional information on N-(4-methoxyphenyl)-4-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)butanamide

Comprehensive Overview of N-(4-methoxyphenyl)-4-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)butanamide (CAS No. 880811-85-8)

N-(4-methoxyphenyl)-4-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)butanamide, with the CAS number 880811-85-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of benzotriazine derivatives, which are known for their diverse biological activities and potential therapeutic applications. The presence of both methoxyphenyl and benzotriazinone moieties in its structure makes it a promising candidate for drug discovery, particularly in targeting enzyme inhibition and modulating cellular pathways.

In recent years, the scientific community has shown growing interest in benzotriazine-based compounds due to their role in addressing unmet medical needs. Researchers are actively exploring the pharmacological properties of CAS 880811-85-8, with a focus on its potential as an anti-inflammatory, anticancer, or antimicrobial agent. The compound's unique structure allows it to interact with specific biological targets, such as kinases or DNA repair enzymes, which are critical in disease progression. This aligns with current trends in precision medicine and targeted therapy, where molecules like N-(4-methoxyphenyl)-4-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)butanamide play a pivotal role.

The synthesis of CAS 880811-85-8 involves multi-step organic reactions, often starting from readily available precursors like 4-methoxyaniline and benzotriazinone derivatives. Optimizing the yield and purity of this compound is a key focus area for chemists, as impurities can significantly impact its biological efficacy. Advanced techniques such as HPLC purification and spectroscopic characterization (e.g., NMR, mass spectrometry) are employed to ensure the compound meets rigorous quality standards. These methodologies are frequently searched by professionals in the field, reflecting the demand for reliable synthetic protocols.

From a commercial perspective, N-(4-methoxyphenyl)-4-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)butanamide is primarily supplied by specialty chemical manufacturers catering to research institutions and pharmaceutical companies. Its market availability is influenced by factors such as patent status, regulatory approvals, and the evolving landscape of drug development pipelines. As the demand for novel bioactive compounds rises, suppliers are increasingly listing detailed technical data sheets and safety profiles to facilitate informed purchasing decisions.

One of the most frequently asked questions about CAS 880811-85-8 revolves around its solubility and stability under various conditions. Studies indicate that this compound exhibits moderate solubility in polar organic solvents like DMSO or methanol, which is crucial for in vitro assays. Stability tests suggest that it should be stored in a cool, dry environment to prevent degradation, a consideration vital for long-term research projects. Such practical insights are highly sought after in online forums and academic discussions.

Looking ahead, the future of N-(4-methoxyphenyl)-4-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)butanamide appears promising, with ongoing investigations into its structure-activity relationships (SAR). Computational modeling and high-throughput screening are being leveraged to identify analogs with enhanced potency or reduced side effects. This aligns with the broader shift toward AI-driven drug discovery, where machine learning algorithms analyze vast datasets to predict compound behavior. As these technologies advance, compounds like CAS 880811-85-8 will likely remain at the forefront of innovative therapeutic strategies.

In summary, N-(4-methoxyphenyl)-4-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)butanamide represents a fascinating intersection of chemistry and biology. Its multifunctional design and versatile applications make it a valuable tool for researchers tackling complex diseases. Whether you're a synthetic chemist, a pharmacologist, or a biotech entrepreneur, understanding the nuances of this compound can provide a competitive edge in today's fast-paced scientific landscape.